molecular formula C11H14N2O4 B177686 Methyl 3-nitro-4-(propylamino)benzoate CAS No. 128429-03-8

Methyl 3-nitro-4-(propylamino)benzoate

Cat. No. B177686
CAS RN: 128429-03-8
M. Wt: 238.24 g/mol
InChI Key: YNIMKYLYDRQUQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular formula of “Methyl 3-nitro-4-(propylamino)benzoate” is C11H14N2O4 . The InChI code is 1S/C11H14N2O4/c1-3-6-12-9-5-4-8(11(14)17-2)7-10(9)13(15)16/h4-5,7,12H,3,6H2,1-2H3 .

Scientific Research Applications

Molecular Structure and Hydrogen Bonding

Methyl 3-nitro-4-(propylamino)benzoate and its isomers have been studied for their molecular-electronic structures and hydrogen bonding patterns. In one isomer, molecules form complex sheets through N-H...N, N-H...O, and C-H...O hydrogen bonds, while another isomer with a polarized molecular-electronic structure forms chains of edge-fused rings through similar hydrogen bonding mechanisms (Portilla et al., 2007).

Synthesis Processes

Liquid Crystalline Properties

Research has focused on the liquid crystalline properties of various derivatives of the compound. The effects of branching in the ester alkyl chain on these properties have been extensively studied, revealing that all members of the nitro derivatives are purely nematogenic (Matsunaga & Miyajima, 1990).

Corrosion Inhibition

Oxadiazole derivatives synthesized from this compound have been tested as corrosion inhibitors on mild steel in hydrochloric acid solutions. These studies show high inhibition efficiency, indicating potential industrial applications (Kalia et al., 2020).

Cosmetic Applications

The compound has been studied in the context of cosmetic products, specifically in sunscreen products. An analytical method was developed for the determination of a related compound, 2-ethylhexyl 4-(N-methyl-N-nitrosamino) benzoate, in sunscreen products (Chou et al., 1995).

Mesophase Behavior

The influence of methyl and terminal substituents on the mesophase behavior of azo-ester liquid crystal compounds related to this compound has been explored, with findings indicating that the nematic phase is predominant in these compounds (Saad et al., 2019).

Safety and Hazards

“Methyl 3-nitro-4-(propylamino)benzoate” is harmful by inhalation, in contact with skin, and if swallowed . In the event of a fire involving this material, use dry powder or carbon dioxide extinguishers .

properties

IUPAC Name

methyl 3-nitro-4-(propylamino)benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14N2O4/c1-3-6-12-9-5-4-8(11(14)17-2)7-10(9)13(15)16/h4-5,7,12H,3,6H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YNIMKYLYDRQUQA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCNC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60560832
Record name Methyl 3-nitro-4-(propylamino)benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60560832
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

238.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

128429-03-8
Record name Methyl 3-nitro-4-(propylamino)benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60560832
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 3-nitro-4-(propylamino)benzoate
Reactant of Route 2
Reactant of Route 2
Methyl 3-nitro-4-(propylamino)benzoate
Reactant of Route 3
Reactant of Route 3
Methyl 3-nitro-4-(propylamino)benzoate
Reactant of Route 4
Reactant of Route 4
Methyl 3-nitro-4-(propylamino)benzoate
Reactant of Route 5
Reactant of Route 5
Methyl 3-nitro-4-(propylamino)benzoate
Reactant of Route 6
Reactant of Route 6
Methyl 3-nitro-4-(propylamino)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.